BENGHE Methodological & Application

Check Availability & Pricing

MHY 1485 solubility in DMSO and other organic
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MHY1485

Cat. No.: B15604177

Application Notes and Protocols for MHY1485

For Researchers, Scientists, and Drug Development Professionals

Abstract

MHY 1485 is a potent, cell-permeable small molecule that functions as an activator of the
mammalian target of rapamycin (MTOR), a crucial serine/threonine protein kinase.[1][2] As a
central regulator of cell growth, proliferation, metabolism, and survival, mTOR is a key
component of two distinct protein complexes, mMTORC1 and mTORC2.[1] MHY1485 has been
shown to inhibit autophagy by preventing the fusion of autophagosomes with lysosomes.[2][3]
[4] These characteristics make MHY1485 a valuable tool for investigating cellular processes
regulated by mTOR signaling and for potential therapeutic applications. This document
provides detailed information on the solubility of MHY1485, protocols for its use in cell culture,
and methods for analyzing its effects on the mTOR signaling pathway.

MHY1485 Solubility

MHY 1485 exhibits solubility in various organic solvents but is insoluble in aqueous solutions.
Proper solvent selection is critical for the preparation of stock solutions and experimental
working solutions. It is recommended to use freshly opened, anhydrous DMSO for preparing
stock solutions, as hygroscopic DMSO can negatively impact solubility.[2][5]

Table 1: Solubility of MHY1485 in Common Solvents
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Solvent

Solubility

Notes

DMSO (Dimethyl Sulfoxide)

=>19.35 mg/mL[6]

Soluble up to 20 mg/mL.[1][7]
For higher concentrations,
warming at 37°C for 10
minutes and/or ultrasonication

may be necessary.[6]

DMF (Dimethylformamide)

10 mg/mL[1][7]

Ethanol

Insoluble[2][5]

Water

Insoluble[2][3][5]

Mechanism of Action: mTOR Activation

MHY 1485 activates the mTOR signaling pathway.[1][4] mTOR is a central kinase that
integrates signals from growth factors, nutrients, and cellular energy status to regulate key
cellular functions. MHY1485's activation of mTOR leads to the phosphorylation of downstream
targets such as S6 kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1), which in turn promote
protein synthesis and cell growth.[5] Furthermore, MHY1485 has been observed to suppress

autophagy by inhibiting the fusion of autophagosomes and lysosomes.[3][4]
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MHY 1485 activates the mTORCL1 signaling pathway.

Experimental Protocols
Preparation of MHY 1485 Stock Solution

Materials:

 MHY1485 powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

Protocol:

Bring the MHY 1485 powder to room temperature before opening the vial.

o To prepare a 15 mM stock solution, reconstitute 5 mg of MHY 1485 powder in 0.86 mL of
DMSO.[1]

» Vortex thoroughly to ensure complete dissolution. If necessary, warm the solution at 37°C for
10 minutes or sonicate.[6]

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the stock solution at -20°C for up to 3 months or at -80°C for up to one year.[2] The
lyophilized powder is stable for 24 months when stored at room temperature and desiccated.

In Vitro Treatment of Cultured Cells

Materials:

Cultured cells of interest (e.g., Ac2F, HepG2, C2C12)

Complete cell culture medium

MHY 1485 stock solution (e.g., 15 mM in DMSO)

Phosphate-buffered saline (PBS)

Protocol:

o Plate cells at the desired density in appropriate culture vessels and allow them to adhere
overnight.

« On the day of treatment, dilute the MHY 1485 stock solution to the desired final concentration
in pre-warmed complete cell culture medium. A typical working concentration ranges from 2
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UM to 10 pM.[6][8][9]
* Remove the existing medium from the cells and wash once with sterile PBS.

e Add the medium containing the desired concentration of MHY1485 to the cells. For control
wells, add medium with an equivalent amount of DMSO.

 Incubate the cells for the desired period. Incubation times can vary from 1 hour to 24 hours
depending on the experimental goals.[4][5]

o Following incubation, proceed with downstream applications such as cell lysis for Western
blot analysis or cell viability assays.

Western Blot Analysis of mTOR Pathway Activation

Materials:

o Treated and control cell pellets

o RIPA buffer with protease and phosphatase inhibitors
o BCA protein assay kit

o SDS-PAGE gels

e PVDF membrane

e Blocking buffer (e.g., 5% non-fat milk in TBST)

e Primary antibodies (e.g., anti-phospho-mTOR (Ser2448), anti-mTOR, anti-phospho-S6K1,
anti-S6K1, anti-phospho-4E-BP1, anti-4E-BP1)

o HRP-conjugated secondary antibodies
e Chemiluminescent substrate
Protocol:

e Wash the treated cells with ice-cold PBS and lyse them with RIPA buffer.[5]
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Determine the protein concentration of the lysates using a BCA assay.[5]

Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[5]
Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.
Wash the membrane three times with TBST.

Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour

at room temperature.
Wash the membrane three times with TBST.

Visualize the protein bands using a chemiluminescent substrate and an imaging system.
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A typical workflow for studying the effects of MHY1485.

Concluding Remarks

MHY1485 is a valuable pharmacological tool for the in vitro and in vivo activation of the mTOR
signaling pathway. Its ability to modulate fundamental cellular processes such as protein
synthesis and autophagy makes it highly relevant for research in cancer, neurobiology, and
metabolic disorders. The protocols outlined in this document provide a framework for utilizing
MHY1485 to investigate its biological effects. Researchers should optimize concentrations and
treatment times based on the specific cell type and experimental design.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15604177?utm_src=pdf-body-img
https://www.benchchem.com/product/b15604177?utm_src=pdf-body
https://www.benchchem.com/product/b15604177?utm_src=pdf-body
https://www.benchchem.com/product/b15604177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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